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Compound of Interest

Compound Name: 3-Methylpicolinamide

CAS No.: 937648-82-3

Cat. No.: B1317356

Get Quote

Foreword: In the landscape of contemporary medicinal chemistry and drug development, the

pyridine scaffold remains a cornerstone for the design of novel therapeutic agents. Among the

vast array of pyridine derivatives, 3-Methylpicolinamide emerges as a compound of significant

interest, offering a versatile platform for structural modification and exploration of biological

activity. This technical guide provides researchers, scientists, and drug development

professionals with a comprehensive overview of the physicochemical properties, synthesis,

analytical methodologies, and potential research applications of 3-Methylpicolinamide. By

synthesizing established data with field-proven insights, this document aims to empower

researchers to unlock the full potential of this intriguing molecule.

Core Physicochemical Properties of 3-
Methylpicolinamide
A thorough understanding of the physicochemical properties of a compound is fundamental to

its application in research and development. While extensive experimental data for 3-
Methylpicolinamide is not widely published, we can compile its known characteristics and

provide reliable theoretical predictions for key parameters.
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Table 1: Summary of Physicochemical Properties for 3-Methylpicolinamide

Property Value Source/Method

Molecular Formula C₇H₈N₂O [1]

Molecular Weight 136.15 g/mol [1]

CAS Number 937648-82-3 [1]

Appearance
White to off-white solid

(Predicted)

General knowledge of similar

compounds

Melting Point No data available [2]

Boiling Point No data available [2]

Solubility

Predicted to be soluble in polar

organic solvents such as

methanol, ethanol, and DMSO.

Limited solubility in water is

anticipated.

Theoretical consideration

based on structure

Predicted logP ~1.0 - 1.5 Computational prediction

Predicted pKa ~3-4 (pyridine nitrogen) Computational prediction

Note: The predicted logP and pKa values are estimations based on computational models and

the properties of structurally related compounds. Experimental verification is highly

recommended.

Synthesis of 3-Methylpicolinamide: A Proposed
Protocol
While a specific, detailed synthesis protocol for 3-Methylpicolinamide is not readily available

in peer-reviewed literature, a robust and efficient synthetic route can be proposed based on

established methodologies for the synthesis of substituted picolinamides.[3] The following

protocol outlines a logical and experimentally sound approach starting from commercially

available 3-methylpicolinic acid.
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Two-Step Synthetic Pathway
The proposed synthesis involves a two-step process:

Activation of the Carboxylic Acid: Conversion of 3-methylpicolinic acid to a more reactive

intermediate, such as an acid chloride or an activated ester.

Amidation: Reaction of the activated intermediate with ammonia to form the desired 3-
Methylpicolinamide.

3-Methylpicolinic Acid Activation
(e.g., SOCl₂, Oxalyl Chloride) 3-Methylpicolinoyl Chloride Amidation

(Aqueous Ammonia) 3-Methylpicolinamide

Click to download full resolution via product page

Proposed two-step synthesis of 3-Methylpicolinamide.

Detailed Experimental Protocol
Step 1: Synthesis of 3-Methylpicolinoyl Chloride

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-

methylpicolinic acid (1.0 eq).

Under an inert atmosphere (e.g., nitrogen or argon), add thionyl chloride (SOCl₂) (1.5 eq)

dropwise at 0 °C.

Allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours,

monitoring the reaction progress by thin-layer chromatography (TLC).

After completion, remove the excess thionyl chloride under reduced pressure to obtain the

crude 3-methylpicolinoyl chloride, which can be used in the next step without further

purification.

Step 2: Synthesis of 3-Methylpicolinamide

Cool the crude 3-methylpicolinoyl chloride in an ice bath.
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Slowly add a concentrated aqueous solution of ammonia (excess) to the flask with vigorous

stirring.

Continue stirring at room temperature for 1-2 hours.

The crude product will precipitate out of the solution. Collect the solid by filtration and wash

with cold water.

Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield

pure 3-Methylpicolinamide.

Self-Validation: The identity and purity of the synthesized 3-Methylpicolinamide should be

confirmed using standard analytical techniques as described in the following section.

Analytical Methodologies for Characterization
Robust analytical methods are crucial for ensuring the quality and integrity of research

compounds. Based on the analysis of structurally similar pyridinecarboxamides, a reliable High-

Performance Liquid Chromatography (HPLC) method coupled with UV detection is proposed

for the characterization of 3-Methylpicolinamide.[4][5]

Proposed HPLC-UV Method

Sample Preparation
(Dissolve in Mobile Phase) HPLC Injection Reversed-Phase C18 Column

(e.g., 4.6 x 150 mm, 5 µm)
UV Detection
(λ = 265 nm)

Data Analysis
(Peak Integration & Quantification)

Click to download full resolution via product page

Workflow for the HPLC-UV analysis of 3-Methylpicolinamide.

Table 2: Proposed HPLC-UV Method Parameters
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Parameter Recommended Condition Rationale

Column
Reversed-phase C18 (e.g., 4.6

x 150 mm, 5 µm)

Provides good retention and

separation for moderately

polar aromatic compounds.

Mobile Phase
Acetonitrile:Water with 0.1%

Formic Acid (Gradient elution)

A versatile mobile phase for

pyridine derivatives, with

formic acid improving peak

shape.

Flow Rate 1.0 mL/min
A standard flow rate for

analytical HPLC.

Injection Volume 10 µL
A typical injection volume for

analytical HPLC.

Column Temperature 30 °C
Ensures reproducible retention

times.

UV Detection Wavelength 265 nm

Pyridine derivatives typically

exhibit strong absorbance in

this region.

Spectroscopic Characterization
In addition to chromatographic analysis, spectroscopic methods are indispensable for structural

elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will provide detailed

information about the chemical structure, including the position of the methyl group and the

conformation of the amide moiety.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the

molecular weight and elemental composition of the synthesized compound.

Research Applications and Biological Potential
The picolinamide scaffold is a privileged structure in medicinal chemistry, with numerous

derivatives exhibiting a wide range of biological activities. Research into N-substituted

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317356?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


picolinamides has revealed their potential as potent anticancer agents.[6][7]

Anticancer Research
Several studies have demonstrated that picolinamide derivatives can act as inhibitors of key

signaling pathways involved in cancer progression. For instance, certain derivatives have

shown potent inhibitory activity against Vascular Endothelial Growth Factor Receptor-2

(VEGFR-2), a critical mediator of tumor angiogenesis.[6] By inhibiting VEGFR-2, these

compounds can potentially disrupt the blood supply to tumors, thereby impeding their growth

and metastasis.

Furthermore, other picolinamide-based compounds have been identified as inhibitors of various

kinases implicated in cancer, highlighting the broad potential of this chemical class in oncology

research.[7]

Scaffold for Library Synthesis
3-Methylpicolinamide serves as an excellent starting material for the synthesis of compound

libraries for high-throughput screening. The amide nitrogen can be functionalized with a wide

variety of substituents to explore the structure-activity relationships (SAR) for different

biological targets.

Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

3-Methylpicolinamide.

GHS Hazard Statements (from Safety Data Sheet):[2]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Safety Precautions:[8][9][10][11][12]
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Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[8]

[9][10][11][12]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a lab coat.[10][11]

Handling: Avoid inhalation of dust and contact with skin and eyes. Do not eat, drink, or

smoke when handling the compound.[9][12]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials.[10][12]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion
3-Methylpicolinamide represents a promising and versatile molecule for researchers in drug

discovery and medicinal chemistry. While some of its fundamental physicochemical properties

await full experimental characterization, this technical guide provides a solid foundation for its

synthesis, analysis, and exploration in various research contexts. The insights into its potential

as a scaffold for novel anticancer agents underscore the importance of continued investigation

into this and related picolinamide derivatives. By adhering to the proposed methodologies and

safety guidelines, researchers can confidently and effectively incorporate 3-
Methylpicolinamide into their research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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